(3-Chloro-2-hydroxypropyl)dodecyldimethylammonium chloride
Overview
Description
(3-Chloro-2-hydroxypropyl)dodecyldimethylammonium chloride, also known as C12H25Cl2N, is a quaternary ammonium salt commonly used as an antiseptic, surfactant, and disinfectant. It is a cationic surfactant, which is a type of surfactant that has a positive charge due to the presence of a nitrogen atom. C12H25Cl2N is a widely used surfactant and disinfectant, and has been used in many industries, such as pharmaceuticals, food processing, and water treatment.
Scientific Research Applications
Etherifying Agent Synthesis : The synthesis of this compound is an economical method for producing etherifying agents, offering low toxicity and high yield (Cheng Yu-xian, 2010).
Industrial Applications : It finds use in industries like petroleum exploration, environmental protection, and papermaking, with the organic solvent method being the most effective for its synthesis (Wang Qing-jun, 2006).
Content Analysis : A method for analyzing its content in solutions achieves a high recovery rate, demonstrating its significance as an intermediate in various applications (Meng Xiao-hua, 2009).
Foam Properties and Temperature Influence : Polymers enhance its foaming ability and stability, particularly at 30°C (Shizhou Fu et al., 2007).
Artificial Photosynthesis : There is potential for its application in artificial photosynthesis within aqueous solutions, as demonstrated in studies with DODAC vesicles (P. Infelta et al., 1980).
Micelle Formation and Flexibility : In aqueous NaCl solutions, it forms rod-like micelles that exhibit significant flexibility (S. Ozeki, S. Ikeda, 1980).
Purification Method : A specific extraction method can effectively reduce impurities in the compound, enhancing its purity and potential applications (Liu Xing, 2012).
Kinetics and Optical Activity : A kinetic model accurately reflects the reaction process and helps establish a relationship between optical activity and reaction extent (L. Yin, 2014).
Adsorption on Montmorillonite Surfaces : It effectively inhibits clay mineral hydration by adsorbing on montmorillonite surfaces, aided by water in enhancing the electrostatic force and hydrogen bonds (Zong-xian Yang et al., 2018).
Capillary Electrophoresis Determination : This technique is effective for determining this compound and its hydrolysis products (V. Goclik et al., 2004).
Cationization of Polysaccharides : Cationization leads to environmentally friendly derivatives with applications in various industries (H. Prado, M. Matulewicz, 2014).
Textile Industry Analysis : A simple CE method for analyzing industrial cationizing reagents and their hydrolysis products has potential benefits for industrial applications (R. Schöftner et al., 2002).
Mechanism of Action
Target of Action
QUAB 342, also known as (3-Chloro-2-hydroxypropyl)dodecyldimethylammonium chloride, is a quaternary ammonium compound . The primary targets of QUAB 342 are substrates carrying hydroxyl, amino, mercapto, carboxyl, and other functional groups . It is used in the preparation of cationic cellulose and as a dye fixative .
Mode of Action
QUAB 342 interacts with its targets through a chemical bonding process . A methyl group within the quaternary ammonium group of QUAB 342 is substituted by a long-chain alkyl group . This substitution results in the formation of chlorohydrins .
Biochemical Pathways
It is known that quab 342 can react and bond with dyestuffs to impart antimicrobial action to polymers . This suggests that QUAB 342 may interact with various biochemical pathways related to microbial growth and survival.
Pharmacokinetics
It is known that quab 342 is sold as an aqueous solution with total active weight concentrations of approximately 40% .
Result of Action
The molecular and cellular effects of QUAB 342’s action largely depend on its application. For instance, when used as a dye fixative, QUAB 342 can enhance the colorfastness of dyed materials . When used in the preparation of cationic cellulose, QUAB 342 can improve the cellulose’s properties, such as its reactivity and solubility .
Action Environment
The action, efficacy, and stability of QUAB 342 can be influenced by various environmental factors. For instance, QUAB 342 is stable and storable at room temperature in a pH range of 2-6 for several years without any detectable loss of activity . At higher temperatures, the ph will be reduced over time . At storage temperatures below 20 °C for QUAB 426 and 10 °C for QUAB 342 and QUAB 360, waxy-like solids may crystallize from the solution .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
It is known that it is used as a cation-generating agent for cellulose cationization . This suggests that it may interact with enzymes, proteins, and other biomolecules involved in the cationization process.
Molecular Mechanism
It is known to be involved in the cationization of cellulose , suggesting that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression.
Temporal Effects in Laboratory Settings
It is known that the compound has a concentration of 27.87%, a density of 1.07 g/ml, and a pH of 7.1 , indicating its stability under certain conditions.
Metabolic Pathways
Given its role in the cationization of cellulose , it may interact with enzymes or cofactors involved in this process.
Transport and Distribution
Given its solubility in water, alcohol, and other organic solvents , it may be transported and distributed via these mediums.
Subcellular Localization
Given its role in the cationization of cellulose , it may be localized to compartments or organelles involved in this process.
Properties
IUPAC Name |
(3-chloro-2-hydroxypropyl)-dodecyl-dimethylazanium;chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H37ClNO.ClH/c1-4-5-6-7-8-9-10-11-12-13-14-19(2,3)16-17(20)15-18;/h17,20H,4-16H2,1-3H3;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JTTBZVHEXMQSMM-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCC[N+](C)(C)CC(CCl)O.[Cl-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H37Cl2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40885853 |
Source
|
| Record name | 1-Dodecanaminium, N-(3-chloro-2-hydroxypropyl)-N,N-dimethyl-, chloride (1:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40885853 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
342.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid; NKRA |
Source
|
| Record name | 1-Dodecanaminium, N-(3-chloro-2-hydroxypropyl)-N,N-dimethyl-, chloride (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
CAS No. |
41892-01-7 |
Source
|
| Record name | CDDA | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=41892-01-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Lauryldimethyl(3-chloro-2-hydroxypropyl)ammonium chloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0041892017 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Dodecanaminium, N-(3-chloro-2-hydroxypropyl)-N,N-dimethyl-, chloride (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1-Dodecanaminium, N-(3-chloro-2-hydroxypropyl)-N,N-dimethyl-, chloride (1:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40885853 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (3-chloro-2-hydroxypropyl)dodecyldimethylammonium chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.050.508 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | LAURYLDIMETHYL(3-CHLORO-2-HYDROXYPROPYL)AMMONIUM CHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/L0L63QBW5H | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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